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Compound of Interest

Compound Name: Strontium chromate

Cat. No.: B1219968

This technical support center provides essential information for researchers, scientists, and
drug development professionals working with strontium chromate. It includes frequently
asked questions (FAQs), troubleshooting guides for experimental procedures, and detailed
protocols to ensure safe laboratory practices and compliance with occupational exposure limits.

Frequently Asked Questions (FAQSs)
Q1: What is strontium chromate and why is it a concern in the workplace?

Al: Strontium chromate (SrCrOa) is a chemical compound used in pigments, corrosion
inhibitors, and pyrotechnics. The primary concern in occupational settings is its hexavalent
chromium (Cr(VI1)) component, which is a known human carcinogen.[1][2] Exposure can also
lead to other health effects, including skin and respiratory irritation and sensitization.[3]

Q2: What are the permissible occupational exposure limits for strontium chromate?

A2: Occupational exposure limits for strontium chromate are typically regulated based on the
hexavalent chromium content. These limits vary by regulatory agency. A summary of key
exposure limits is provided in the table below.

Q3: What are the primary routes of occupational exposure to strontium chromate?

A3: The main routes of exposure are inhalation of dust or aerosols and skin contact with the
powder.[3] Ingestion can also occur through hand-to-mouth contact if proper hygiene practices
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are not followed.[3]
Q4: What are the potential health effects of exposure to strontium chromate?

A4: Acute (short-term) exposure can cause irritation to the skin, eyes, and respiratory tract.[3]

Chronic (long-term) exposure is associated with an increased risk of lung cancer.[1] It can also
lead to skin sensitization (allergic contact dermatitis), nasal septum ulceration and perforation,
and potential kidney damage.[3]

Q5: What are the essential safety precautions when working with strontium chromate?

A5: A comprehensive safety approach includes a combination of engineering controls,
administrative controls, and personal protective equipment (PPE), often referred to as the
Hierarchy of Controls. This includes working in a designated area, using a fume hood or other
ventilated enclosure, wearing appropriate PPE (gloves, lab coat, eye protection), and practicing
meticulous personal hygiene.[4]

Troubleshooting Guides

Problem: | suspect my engineering controls (e.g., fume hood) are not adequately containing
strontium chromate dust.

e Troubleshooting Steps:

o Visual Inspection: Check for any visible dust accumulation outside the primary
containment area.

o Airflow Verification: Use a tissue or smoke stick at the opening of the fume hood to verify
inward airflow. Ensure the sash is at the recommended height.

o Certification Check: Confirm that the fume hood has been certified within the last year.

o Work Practices: Review your experimental procedures to minimize dust generation. For
example, handle strontium chromate as a slurry or solution when possible, rather than a
dry powder.

o Air Sampling: If concerns persist, conduct personal or area air sampling to quantify
exposure levels. Refer to the "Experimental Protocols” section for detailed air sampling
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methodologies.

Problem: An employee is reporting skin irritation after handling strontium chromate.

e Troubleshooting Steps:

[¢]

Immediate First Aid: Instruct the individual to wash the affected area thoroughly with soap
and water.

o PPE Evaluation: Inspect the type and condition of gloves used. Ensure they are
appropriate for handling chromium compounds and are being changed regularly.[5]

o Hygiene Practices: Review handwashing procedures. Hands should be washed
immediately after handling the substance and before leaving the laboratory.[3]

o Contamination Check: Investigate potential sources of contamination on surfaces such as
benchtops, equipment, and door handles.

o Medical Evaluation: The employee should seek a medical evaluation to determine the
cause of the irritation and receive appropriate treatment.

Problem: Our latest air monitoring results for hexavalent chromium are above the action level.

e Troubleshooting Steps:

o Review the Hierarchy of Controls:

» Engineering Controls: Re-evaluate the effectiveness of your ventilation systems.
Consider if additional local exhaust ventilation is needed at the point of dust generation.

» Administrative Controls: Review and reinforce safe work practices. Limit the time
employees spend in high-exposure areas and ensure proper training on the hazards of
strontium chromate.

» Personal Protective Equipment (PPE): Ensure that the correct respiratory protection is
being used and that all users are properly fit-tested.
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o Investigate the Source: Identify the specific tasks or processes that are contributing to the
elevated exposure levels.

o Implement Corrective Actions: Based on your investigation, implement changes to reduce
exposure. This could involve modifying procedures, improving containment, or upgrading
PPE.

o Re-monitoring: Conduct follow-up air monitoring to verify the effectiveness of the
corrective actions.

Data Presentation

Table 1: Occupational Exposure Limits for Hexavalent Chromium (Cr(VI))

Exposure Limit

Regulatory Agency Value (mg/m?3) Notes
Type
OSHA (Occupational Permissible Exposure
o Legally enforceable
Safety and Health Limit (PEL) - 8-hour 0.005 fimit 6]
imit.
Administration) TWA
NIOSH (National o
) Recommended Recommended limit
Institute for o ]
) Exposure Limit (REL) 0.0002 based on risk of
Occupational Safety ] o
- 10-hour TWA carcinogenicity.[5]
and Health)
ACGIH (American
Conference of Threshold Limit Value 0.0002 Health-based
Governmental (TLV) - 8-hour TWA ' guideline.[3][7]
Industrial Hygienists)
Short-Term Exposure 15-minute exposure
ACGIH o 0.0005 o
Limit (STEL) limit.[3][7]

TWA = Time-Weighted Average

Experimental Protocols

1. Air Sampling for Hexavalent Chromium (Adapted from NIOSH and OSHA Methods)
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This protocol provides a general guideline for personal or area air sampling. Refer to specific
methods such as NIOSH 7600, NIOSH 7605, or OSHA ID-215 for complete details.[3][8][9]

o Materials:

o Personal sampling pump calibrated to a flow rate of 1-4 L/min.

o 37-mm, 5.0-um pore size polyvinyl chloride (PVC) filter in a cassette filter holder.

o Tubing to connect the pump and cassette.

o Calibration device (e.g., rotameter or electronic calibrator).

e Procedure:

[¢]

Calibration: Calibrate the personal sampling pump with a representative filter cassette in
line to the desired flow rate (e.g., 2 L/min).

o Assembly: Attach the filter cassette to the sampling pump with tubing.

o Sampling:

» For personal sampling, clip the cassette to the worker's breathing zone (e.g., collar).

» For area sampling, place the sampling train in a fixed location representative of the work
area.

o Sample Collection: Turn on the pump and record the start time. Sample for a sufficient
duration to collect a detectable amount of analyte, typically over a significant portion of the
work shift.

o Post-Sampling: At the end of the sampling period, turn off the pump and record the stop
time.

o Sample Handling: Within one hour of sampling, carefully remove the filter from the
cassette using forceps and place it in a clean vial for shipment to an accredited laboratory.
[9] The backup pad should be discarded.[10]
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o Analysis: The laboratory will typically use ion chromatography with post-column
derivatization or visible absorption spectrophotometry to quantify the amount of hexavalent
chromium on the filter.[3][11]

2. Biological Monitoring: Urinary Chromium Analysis

Biological monitoring for chromium in urine can be used to assess a worker's total exposure to
chromium compounds.[7][12]

o Materials:
o Metal-free urine collection container.

e Procedure:

o

Sample Collection: Collect a urine sample at the end of the work shift, preferably at the
end of the work week, to reflect recent exposure.[13]

o Contamination Prevention: It is critical to avoid external contamination of the sample. The
worker should wash their hands thoroughly before providing the sample.

o Sample Handling: The sample should be collected in a pre-screened, metal-free container.

o Laboratory Analysis: The sample is sent to a laboratory for analysis, typically using
inductively coupled plasma mass spectrometry (ICP-MS) to determine the total chromium
concentration.[14] The results are often corrected for creatinine concentration to account
for urine dilution.

« Interpretation: Results are compared to Biological Exposure Indices (BEISs) or similar
guidance values to assess the level of exposure.[14] Elevated levels may indicate a need to
review and improve workplace controls.[13]

Mandatory Visualizations
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Caption: Workflow for Air Sampling of Hexavalent Chromium.
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Caption: Hierarchy of Controls for Managing Workplace Hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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